Zimeldine-d6

LC-MS/MS bioanalysis Stable isotope dilution assay Mass spectrometry quantification
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C16H17BrN2
Molecular Weight 323.26 g/mol
Cat. No. B15616224
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Technical Parameters


Basic Identity
Product NameZimeldine-d6
Molecular FormulaC16H17BrN2
Molecular Weight323.26 g/mol
Structural Identifiers
InChIInChI=1S/C16H17BrN2/c1-19(2)11-9-16(14-4-3-10-18-12-14)13-5-7-15(17)8-6-13/h3-10,12H,11H2,1-2H3/b16-9+/i1D3,2D3
InChIKeyOYPPVKRFBIWMSX-YXZLHESDSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Zimeldine-d6 Deuterated Internal Standard


Zimeldine-d6 is the hexadeuterated stable isotope-labeled analog of zimeldine, a pyridylallylamine selective serotonin reuptake inhibitor (SSRI) first marketed in 1982. In Zimeldine-d6, six protium atoms on the N,N-dimethyl moiety are replaced by deuterium, yielding a molecular formula of C16H11D6BrN2 and a molecular weight of 323.26 g/mol . The unlabeled parent compound, zimeldine (C16H17BrN2, MW 317.22 g/mol), is a bromine-containing SSRI withdrawn due to Guillain-Barré syndrome; Zimeldine-d6 is intended exclusively as an analytical reference standard for LC-MS, GC-MS, and NMR-based quantitative bioanalysis and is not for therapeutic use .

Role Hexadeuterated SIL-IS for LC-MS/MS bioanalysis
Label +6.04 Da mass shift; non-exchangeable N(CD₃)₂
Use Quantitative reference standard, not for therapeutic use

Zimeldine-d6 vs. Structural Analog Internal Standards


Quantitative bioanalysis of zimeldine historically relied on structural analog internal standards (IS) such as chlorpheniramine, norzimelidine E-isomer, zimeldine geometric isomer, or loxapine in HPLC-UV and GLC methods, which yielded within-run precision of 2–7% CV in plasma [1][2][3]. However, structural analogs differ fundamentally from the analyte in extraction recovery, ionization efficiency, and chromatographic retention, making them unable to compensate for matrix effects in modern LC-MS/MS workflows. Isotopic dilution using SIL-IS is the gold-standard approach for LC-MS/MS bioanalysis precisely because the labeled analog co-elutes with the analyte and experiences near-identical sample preparation and ionization behavior [4][5]. The Zimeldine-d6 label achieves a +6.04 Da mass shift—exceeding the ≥3 Da minimum required to avoid spectral overlap —while deuterium placement on the non-exchangeable N,N-dimethyl group ensures label integrity under bioanalytical conditions. Substituting Zimeldine-d6 with a non-isotopic analog or an insufficiently labeled deuterated species (e.g., d1–d3) reintroduces matrix effect vulnerability and cross-signal risk from the natural bromine isotope pattern, undermining quantitative accuracy.

Zimeldine-d6 (SIL-IS)
Co-elutes with analyte; near-identical extraction and ionization Compensates for matrix effects in modern LC-MS/MS workflows
Non-isotopic structural analog IS
Differ in recovery, ionization efficiency, and retention Matrix effect compensation may not transfer; cross-signal risk from bromine pattern may increase
Insufficiently labeled d2–d3 analog
Mass shift ≤3 Da may overlap with analyte Br M+2 isotope envelope Cross-signal bias could require post-hoc correction, limiting quantitative accuracy

Zimeldine-d6 Quantitative Differentiation Evidence


Mass Shift for Unambiguous MS Differentiation

Zimeldine-d6 provides a molecular ion cluster shifted by +6.04 Da relative to unlabeled zimeldine (323.26 vs. 317.22 g/mol), a mass difference that is 2× the widely accepted ≥3 Da minimum threshold for SIL-IS to avoid spectral overlap with the analyte's natural isotopic envelope . By contrast, unlabeled zimeldine (MW 317.22) cannot serve as an IS because it is chromatographically and spectrometrically indistinguishable from the analyte. The +6 Da shift is achieved by incorporating six deuterium atoms specifically on the N,N-dimethyl group—i.e., replacing N(CH₃)₂ with N(CD₃)₂—yielding the IUPAC name (Z)-3-(4-bromophenyl)-N,N-bis(trideuteriomethyl)-3-(3-pyridinyl)-2-propen-1-amine [1]. This mass separation is particularly important for zimeldine because the bromine atom (⁷⁹Br:⁸¹Br ≈ 1:1 natural abundance) generates an M, M+2 isotope pattern that could otherwise overlap with an inadequately labeled SIL-IS channel.

Mass shift for unambiguous MS differentiation
Head-to-head
+6.04 Da vs. d0 (323.26 vs. 317.22 g/mol); 2× ≥3 Da industry minimum
Supports unambiguous precursor ion selection and linear calibration
Clearance from bromine M+2 pattern reduces cross-talk risk
LC-MS/MS bioanalysis Stable isotope dilution assay Mass spectrometry quantification

Isotopic Enrichment for Regulatory Quantification

Zimeldine-d6 is supplied with a specified isotopic enrichment of 98 atom% D, as documented by multiple independent vendors including Alfa Chemistry/Isotope Science and Beijing Zhongke Quality Inspection (BZWZW) [1]. This meets the widely adopted industry specification of ≥98% isotopic enrichment for SIL-IS intended for quantitative bioanalysis [2]. The complementary chemical purity is specified as ≥95% by HPLC (ChemicalBook, citing STD brand specifications for drug development registration and FDA manufacturing QC) . The combination of ≥98% isotopic enrichment and ≥95% chemical purity ensures that the contribution of unlabeled (d0) species to the IS channel is ≤2%, keeping the lower limit of quantification (LLOQ) uncompromised by IS-channel background.

Isotopic enrichment for quantification
Specification review
≥98 atom% D; chemical purity ≥95% (HPLC)
Meets industry benchmark for SIL-IS; unlabeled contribution ≤2%
Verified by vendor COA; supports LLOQ integrity
Isotopic purity Certificate of Analysis SIL-IS quality specification

Matrix Effect Compensation vs. Structural Analog IS

Historical methods for zimeldine quantification in biological matrices employed structural analog internal standards: chlorpheniramine and norzimelidine E-isomer in straight-phase ion-pair HPLC (precision 2–7% CV at 5–100 ng/mL in plasma) [1], zimeldine geometric isomer in reversed-phase HPLC (within-run precision 5–6% at 300 nmol/L and 2% at 1500 nmol/L; day-to-day 8–9% and 5%, respectively) [2], and loxapine in GLC methods [3]. Stokvis et al. (2005) demonstrated across multiple drug classes that switching from a structural analog IS to a SIL-IS significantly improves assay performance, with structural analogs frequently showing differential recovery and ion suppression that SIL-IS co-elution corrects [4]. While no published study has directly compared Zimeldine-d6 to a structural analog IS in a single validated zimeldine LC-MS/MS assay, the class-level evidence indicates that a properly designed SIL-IS (matched retention time, matched ionization) provides quantifiably superior matrix effect compensation relative to any structurally distinct analog.

Matrix effect compensation vs. structural analog
Class-level
Historical analog IS: within-run CV 2–7% (HPLC-UV); SIL-IS class-level expectation: matched extraction and ionization
Aligns method with regulatory expectation for SIL-IS in LC-MS/MS
No direct Zimeldine-d6 validation dataset identified
Matrix effect compensation Ion suppression Internal standard method validation

Mitigating Bromine Isotope Cross-Signal

Zimeldine contains one bromine atom, producing a characteristic ~1:1 M:M+2 isotopic doublet from ⁷⁹Br and ⁸¹Br. Radovanovic et al. (2022) demonstrated that when a SIL-IS is inadequately separated in mass from a Br-, Cl-, or S-containing analyte, cross-signal contribution from the analyte's natural isotope envelope to the SIL-IS channel can cause non-linear calibration curves; in the case of the Br/Cl-containing drug flucloxacillin, biases reached 36.9% when the SIL-IS isotope at m/z 458 was used at 0.7 mg/L [1]. The +6 Da mass shift of Zimeldine-d6 moves the SIL-IS precursor ion 6 mass units away from the zimeldine M and M+2 peaks, substantially reducing the probability of cross-signal overlap compared to a hypothetical d2- or d3-labeled analog that would place the IS signal within 2–3 Da of the analyte cluster. The general design principle for halogenated analytes recommends a larger mass difference than the standard ≥3 Da minimum [2]; Zimeldine-d6 at +6 Da satisfies this heightened requirement.

Bromine isotope cross-signal mitigation
Class-level
+6 Da shift provides ≥4 Da clearance from Br M+2; d2–d3 analog risks overlap (bias up to 36.9% reported for halogenated analyte)
Proactively reduces non-linearity risk from natural isotope pattern
General design principle for halogenated analytes
Cross-signal contribution Bromine isotope pattern SIL-IS design for halogenated analytes

Deuterium Label Stability Against Back-Exchange

The six deuterium atoms in Zimeldine-d6 are positioned on the N,N-dimethyl group (N(CD₃)₂), forming chemically stable C–D bonds. This contrasts with deuterium placed on heteroatom-bound positions (e.g., –OH, –NH, –COOH) or on carbon atoms α to carbonyl groups, which are susceptible to protium-deuterium back-exchange under acidic or basic extraction conditions . Zimeldine's metabolic N-demethylation to norzimelidine occurs at this same N,N-dimethyl site, meaning the deuterium label is positioned on the exact moiety that differentiates parent from metabolite in MS/MS fragmentation. In zimeldine-d6, both N-methyl groups are fully deuterated as CD₃, ensuring that any N-demethylation would produce a deuterated norzimelidine fragment distinguishable from endogenous unlabeled norzimelidine. The label position also ensures that the product ion used for MRM quantification retains the deuterium atoms, maintaining the +6 Da mass difference in the fragment channel [1].

Deuterium label stability against back-exchange
Reported
N(CD₃)₂ C–D bonds; non-exchangeable under typical bioanalytical pH 2–10
Ensures label integrity and IS response reproducibility
Avoids drift from exchangeable deuterium positions
Deuterium label stability H/D back-exchange SIL-IS chemical integrity

Zimeldine-d6 Application Scenarios


LC-MS/MS Method for Pharmacokinetic Studies

When developing a regulatory-grade LC-MS/MS assay for zimeldine and norzimelidine in human plasma (e.g., for forensic toxicology or legacy drug interaction studies), Zimeldine-d6 should be selected as the SIL-IS over structural analog alternatives. The +6 Da mass shift enables unambiguous MRM channel assignment with minimal interference from the endogenous zimeldine Br isotope pattern, while the matched physicochemical properties provide co-elution and equivalent extraction recovery across the method's dynamic range [1]. This directly addresses the FDA recommendation to track IS response variability within and between analytical runs, as SIL-IS response drifts less than structural analog IS responses across diverse plasma lots .

Forensic and Clinical Toxicology Confirmation

In post-mortem or clinical toxicology settings where zimeldine confirmation is required, Zimeldine-d6 serves as the definitive isotope dilution internal standard, providing the mass spectrometric specificity (Δm = +6 Da) needed to distinguish exogenous zimeldine from potential isobaric interferences in complex biological matrices such as whole blood or liver homogenate [1]. The non-exchangeable deuterium label on the N,N-dimethyl group ensures that the IS concentration remains stable throughout extraction procedures that may involve strongly basic conditions for amine extraction, which could otherwise strip deuterium from exchangeable sites and bias quantification downward .

In Vitro Metabolism Studies with SIL-IS Normalization

For researchers investigating zimeldine N-demethylation kinetics or the metabolic formation of norzimelidine in human liver microsomes or hepatocytes, Zimeldine-d6 allows accurate normalization of analyte recovery and ionization efficiency across time points [1]. Because the d6 label is positioned on the N-methyl groups that are the site of CYP-mediated demethylation, isotopolog-specific MS/MS transitions can be designed to simultaneously track the consumption of labeled parent (deuterated zimeldine added post-incubation as IS) and the formation of unlabeled norzimelidine, eliminating cross-interference between the IS and the metabolite channel .

Application
Selection Property
Validation Focus
LC-MS/MS bioanalysis in research plasma matrices
+6 Da mass shift with matched physicochemical properties
Co-elution and matrix effect compensation across sample lots
Forensic toxicology research confirmation
Non-exchangeable deuterium label on N-methyl groups
Stable IS concentration under basic extraction conditions
In vitro metabolism studies with SIL-IS normalization
d6 label on N-demethylation site enables isotopolog-specific MS/MS
Simultaneous parent and metabolite monitoring without IS interference

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